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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333 Get Quote

This technical guide provides essential physicochemical data for Thiamethoxam-d3, a

deuterated isotopologue of the neonicotinoid insecticide Thiamethoxam. This information is

critical for researchers and scientists in analytical chemistry, environmental science, and drug

metabolism studies who require a stable, isotopically labeled internal standard for the

quantification of Thiamethoxam.

Physicochemical Data
The key identifiers and properties of Thiamethoxam-d3 are summarized in the table below for

easy reference. This data is fundamental for accurate mass spectrometry-based analyses and

for ensuring the correct compound is being used in experimental protocols.
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Property Value Citations

CAS Number 1294048-82-0 [1][2][3][4]

Molecular Formula C₈H₇ClD₃N₅O₃S

Molecular Weight 294.73 g/mol

Formal Name

3-[(2-chloro-5-

thiazolyl)methyl]tetrahydro-5-

(methyl-d3)-N-nitro-4H-1,3,5-

oxadiazin-4-imine

Synonyms

3-(2-Chloro-5-

thiazolylmethyl)tetrahydro-5-

methyl-d3-N-nitro-4H-1,3,5-

oxadiazin-4-imine

Experimental Context and Use
Thiamethoxam-d3 serves as an internal standard for the quantification of Thiamethoxam in

various matrices. Its utility is particularly pronounced in liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. The

workflow below illustrates the typical application of Thiamethoxam-d3 in an analytical

experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemodex.com/products/thiamethoxam-d3/
https://www.caymanchem.com/product/35685/thiamethoxam-d3
https://www.chemsrc.com/en/cas/1294048-82-0_8442.html
https://pubchem.ncbi.nlm.nih.gov/compound/Thiamethoxam-d3
https://www.benchchem.com/product/b8078333?utm_src=pdf-body
https://www.benchchem.com/product/b8078333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analytical Workflow

Result Interpretation

Biological or
Environmental Sample

Spike with
Thiamethoxam-d3
(Internal Standard)

Extraction of
Analytes

LC-MS/MS Analysis

Injection

Quantification of
Thiamethoxam

Data Processing

Ratio of Thiamethoxam to
Thiamethoxam-d3 Signal

Accurate Concentration
of Thiamethoxam

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8078333?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the quantification of Thiamethoxam using Thiamethoxam-d3 as an

internal standard.

Chemical Relationship
Thiamethoxam-d3 is structurally identical to Thiamethoxam, with the exception of the three

hydrogen atoms on the methyl group being replaced by deuterium atoms. This substitution

results in a mass shift that allows for its differentiation from the parent compound in mass

spectrometry, without significantly altering its chemical behavior during sample preparation and

analysis.
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Caption: Relationship between Thiamethoxam and its deuterated analog, Thiamethoxam-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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